Cas no 2228302-84-7 (tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate
• CAS No: 2228302-84-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5963549
• PubChem ID: 165638543
• Update Time: 2025-10-28

tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate
• EN300-1893246
• 2228302-84-7

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-10-14(4,5)8-6-11(15)7-9-16/h9,11H,6-8,10H2,1-5H3
• InChI Key： QEVKYGQBHUDCKE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1CC=O)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate

Tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate (CAS No. 2228302-84-7)

Tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate (CAS No. 2228302-84-7) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and a 2-oxoethyl substituent. These structural elements contribute to its stability and reactivity, making it an attractive intermediate for various chemical transformations.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule. This is particularly useful in synthetic routes where sensitive functional groups need to be protected from unwanted side reactions. The piperidine ring, on the other hand, imparts additional complexity and functionality to the molecule. Piperidine derivatives are widely used in the development of pharmaceuticals due to their ability to modulate biological activities and interact with various receptors and enzymes.

The 2-oxoethyl substituent adds a ketone functionality to the molecule, which can be readily manipulated through various chemical reactions such as nucleophilic addition, reduction, and condensation. This versatility makes tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate an ideal starting material for the synthesis of more complex molecules with potential therapeutic applications.

Recent research has highlighted the importance of tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate in the development of novel drugs. For instance, studies have shown that piperidine derivatives can act as potent inhibitors of specific enzymes involved in disease pathways. One such example is the inhibition of histone deacetylases (HDACs), which are implicated in various cancers and neurodegenerative diseases. The ability to fine-tune the structure of these compounds through strategic modifications can lead to improved pharmacological properties and enhanced therapeutic efficacy.

In addition to its role in drug discovery, tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate has also been explored for its potential in materials science. The unique combination of functional groups in this compound can be leveraged to design new materials with tailored properties for applications such as drug delivery systems and advanced polymers. For example, researchers have developed biodegradable polymers using piperidine-based monomers that exhibit controlled release profiles and biocompatibility.

The synthesis of tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the use of Grignard reagents, transition metal-catalyzed coupling reactions, and selective oxidation steps. Advances in green chemistry have also led to more sustainable methods for synthesizing this compound, reducing environmental impact and improving overall process efficiency.

From a safety perspective, tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate is generally considered safe for laboratory use when proper handling procedures are followed. However, as with any chemical compound, it is important to adhere to standard safety protocols and guidelines to ensure safe handling and storage.

In conclusion, tert-butyl 5,5-dimethyl-2-(2-oxoethyl)piperidine-1-carboxylate (CAS No. 2228302-84-7) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an essential building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.